Cas no 346690-73-1 ([1-(2-Chlorobenzoyl)piperidin-3-yl]methanol)

• Product Name: [1-(2-Chlorobenzoyl)piperidin-3-yl]methanol
• CAS No: 346690-73-1
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 5730008
• PubChem ID: 5194624
• Update Time: 2025-10-12

[1-(2-Chlorobenzoyl)piperidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone
• AKOS008978406
• Z68370733
• [1-(2-chlorobenzoyl)piperidin-3-yl]methanol
• F1908-0238
• Oprea1_128438
• 346690-73-1
• Methanone, (2-chlorophenyl)[3-(hydroxymethyl)-1-piperidinyl]-
• 1-(2-chlorobenzoyl)piperidin-3-yl]methanol
• [1-(2-Chlorobenzoyl)piperidin-3-yl]methanol

• Inchi： 1S/C13H16ClNO2/c14-12-6-2-1-5-11(12)13(17)15-7-3-4-10(8-15)9-16/h1-2,5-6,10,16H,3-4,7-9H2
• InChI Key： SJNSTPLCCKIRQS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N1CCCC(CO)C1)=O

Computed Properties

• Exact Mass: 253.0869564g/mol
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 425.7±20.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on [1-(2-Chlorobenzoyl)piperidin-3-yl]methanol

Compound CAS No 346690-73-1: [1-(2-Chlorobenzoyl)piperidin-3-yl]methanol

The compound with CAS number 346690-73-1, commonly referred to as [1-(2-Chlorobenzoyl)piperidin-3-yl]methanol, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a 2-chlorobenzoyl group and a hydroxymethyl group. The combination of these functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the importance of [1-(2-Chlorobenzoyl)piperidin-3-yl]methanol in the field of medicinal chemistry. Researchers have explored its potential as a precursor for the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents. The piperidine ring, a six-membered cyclic amine, is known for its ability to form hydrogen bonds, which is a critical property for drug molecules aiming to interact with biological targets such as enzymes or receptors.

The 2-chlorobenzoyl group attached to the piperidine ring introduces additional functionality, including electron-withdrawing effects that can influence the molecule's reactivity and stability. This substitution pattern has been shown to enhance the compound's ability to act as an inhibitor in certain enzymatic pathways, making it a promising candidate for drug discovery efforts. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological systems, providing deeper insights into its potential therapeutic applications.

In addition to its pharmacological relevance, [1-(2-Chlorobenzoyl)piperidin-3-yl]methanol has also been investigated for its role in organic synthesis. Its structure serves as a valuable building block for constructing more complex molecules, particularly those with intricate stereochemistry. The hydroxymethyl group attached to the piperidine ring can undergo various transformations, such as oxidation or protection/deprotection reactions, enabling chemists to tailor the molecule's properties according to specific requirements.

From an environmental perspective, understanding the behavior of this compound in different media is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating its degradation pathways under various conditions, including aqueous environments and soil systems. These studies are essential for ensuring that the compound's use in industrial or agricultural applications does not pose unintended risks to the environment.

Looking ahead, the continued exploration of [1-(2-Chlorobenzoyl)piperidin-3-yl]methanol's properties is expected to yield further insights into its utility across multiple disciplines. Its unique combination of structural features positions it as a valuable tool in both academic research and industrial innovation. As new technologies emerge and our understanding of molecular interactions deepens, this compound will undoubtedly play an increasingly important role in advancing scientific knowledge and practical applications.